Application Notes & Protocols: Utilizing Hexadecyl 2-ethylhexanoate in Transdermal Patch Formulations

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Hexadecyl 2-ethylhexanoate*
CAS No.:	*59130-69-7*
Cat. No.:	*B1584078*

Get Quote

Introduction: Beyond the Barrier

Transdermal drug delivery systems (TDDS), commonly known as transdermal patches, offer a compelling non-invasive route for systemic drug administration. They provide controlled, sustained release of active pharmaceutical ingredients (APIs), bypassing first-pass metabolism and improving patient compliance.[1][2] However, the formidable barrier of the skin, primarily the stratum corneum, restricts the passage of most molecules.[3][4] Overcoming this challenge is the cornerstone of effective transdermal formulation.

Chemical penetration enhancers are pivotal excipients that reversibly decrease the barrier function of the stratum corneum, facilitating drug transport into the systemic circulation.[5][6] This guide focuses on **Hexadecyl 2-ethylhexanoate**, an ester with significant potential in this field. Also known as cetyl ethylhexanoate, it is widely used in cosmetics as an emollient that softens and smooths the skin.[7] Its physicochemical properties, including excellent solvent capacity and penetrating power, make it a subject of interest for enhancing the delivery of therapeutic agents.[8]

© 2026 BenchChem. All rights reserved.

This document provides a comprehensive framework for researchers and formulation scientists on incorporating and evaluating **Hexadecyl 2-ethylhexanoate** in matrix-type transdermal patches. We will delve into its mechanism, pre-formulation considerations, detailed manufacturing protocols, and robust characterization methodologies, grounding every step in scientific rationale and established regulatory principles.[9][10]

Profile of **Hexadecyl 2-ethylhexanoate** for Transdermal Applications

Understanding the properties of an enhancer is the first step toward a rational formulation design.

Physicochemical Properties

Hexadecyl 2-ethylhexanoate is a branched-chain fatty acid ester. Its non-polar nature and liquidity at room temperature are key attributes for its function in a transdermal system.

Property	Value	Source(s)
Synonyms	Cetyl Ethylhexanoate, 2-ethylhexanoic acid hexadecyl ester	[7]
CAS Number	59130-69-7	[7]
Molecular Formula	C24H48O2	[7]
Molecular Weight	368.64 g/mol	[7]
Appearance	Colorless, clear, odorless liquid	[11]
Specific Gravity	~0.852 - 0.858 @ 20°C	[11]
Solubility	Insoluble in water; Soluble in alcohol	[11]
LogP (o/w)	~10.8 (estimated)	[11]

Proposed Mechanism of Penetration Enhancement

© 2026 BenchChem. All rights reserved.

While the precise mechanisms of many enhancers are multifaceted, **Hexadecyl 2-ethylhexanoate** is believed to improve drug permeation through a combination of actions:

- Disruption of Stratum Corneum Lipids: As a lipophilic ester, it can integrate into the highly ordered intercellular lipid lamellae of the stratum corneum. This integration disrupts the lipid packaging, creating more fluid regions and increasing the diffusivity of the drug through this domain.[4]

- Enhanced Drug Partitioning & Solubility: It can act as a solvent for the API within the patch's adhesive matrix. This maintains a high thermodynamic activity of the drug, creating a strong concentration gradient that drives the drug to partition from the formulation into the skin.[3][8] Studies have shown that alkyl ethylhexanoates can increase drug permeation by improving drug solubility.[8]

Safety and Regulatory Considerations

The ideal skin enhancer should have a potent, yet reversible, impact on the skin barrier.[9][12] While **Hexadecyl 2-ethylhexanoate** is used extensively in cosmetics, its irritation potential must be carefully evaluated in a transdermal context. Studies have shown its irritation profile can vary from mild to moderate depending on the concentration and test system.[8] Therefore, formulation development should aim to use the minimum effective concentration, and skin irritation studies are a mandatory part of the safety assessment for any new transdermal product.[13]

Pre-formulation and API Selection

A successful transdermal patch is a synergistic interplay between the drug, the enhancer, and the polymer matrix.

Suitable Drug Candidates

For passive transdermal delivery, an API should ideally possess the following characteristics:

- Molecular Weight: Less than 1000 Daltons, with <500 Daltons being preferable.[5]

- LogP: An affinity for both lipophilic and hydrophilic phases (typically LogP between 1 and 4).[5]

© 2026 BenchChem. All rights reserved.

- Melting Point: A low melting point (<200°C) is associated with better skin permeability.[5]
- Potency: The drug should be potent, requiring a daily dose of a few milligrams.

Protocol 1: Drug-Excipient Compatibility Studies

Before formulating the patch, it is critical to ensure that the API does not have adverse interactions with **Hexadecyl 2-ethylhexanoate** or other key excipients.[14]

Objective: To assess the physical and chemical compatibility of the API with selected excipients.

Methodologies:

- Differential Scanning Calorimetry (DSC):
  - Accurately weigh 2-5 mg of the API, **Hexadecyl 2-ethylhexanoate**, the primary polymer (e.g., an acrylic adhesive), and a 1:1 physical mixture of the API and each excipient into separate aluminum DSC pans.
  - Seal the pans and run them in a DSC instrument, typically from 25°C to 300°C at a heating rate of 10°C/min under a nitrogen atmosphere.
  - Interpretation: Compare the thermogram of the physical mixture to those of the individual components. A significant shift, disappearance, or appearance of new peaks in the mixture's thermogram may indicate an interaction.[12][15]
- Fourier-Transform Infrared Spectroscopy (FTIR):
  - Prepare samples of the API, excipients, and their 1:1 physical mixtures.
  - Acquire the IR spectra for each sample over a suitable range (e.g., 4000 to 400 cm^{-1}).
  - Interpretation: The absence of the API's characteristic peaks or the appearance of new peaks in the mixture's spectrum suggests a chemical interaction.[12]

Formulation of a Matrix-Type Transdermal Patch

© 2026 BenchChem. All rights reserved.

The matrix-type patch, where the drug is uniformly dispersed within a polymer matrix, is a common design. The solvent casting method is a widely used and scalable manufacturing technique.[16]

Diagram: Solvent Casting Workflow

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Workflow for Transdermal Patch Formulation via Solvent Casting.

© 2026 BenchChem. All rights reserved.

Protocol 2: Step-by-Step Solvent Casting Method

Objective: To manufacture a drug-in-adhesive matrix patch containing **Hexadecyl 2-ethylhexanoate**.

Materials:

- API (pre-screened for suitability)
- Pressure-Sensitive Adhesive (PSA) polymer (e.g., Duro-Tak™ acrylic adhesive)
- **Hexadecyl 2-ethylhexanoate**
- Plasticizer (e.g., Propylene Glycol), if needed[5]
- Solvent (e.g., Ethyl Acetate)
- Release Liner (e.g., siliconized polyester film)
- Backing Layer (e.g., occlusive polyester film like Scotchpak™ 9732)[9]

Procedure:

- Preparation of Drug Solution: Accurately weigh the API and dissolve it in a minimal amount of the chosen solvent.
- Preparation of Adhesive Dispersion: In a separate glass vessel, weigh the PSA polymer solution, **Hexadecyl 2-ethylhexanoate**, and any other excipients.
- Combining: Slowly add the drug solution to the adhesive dispersion under constant, gentle stirring. Seal the vessel to prevent solvent loss.
- Homogenization: Place the sealed vessel on a roller mixer and mix for several hours until a visually homogenous and bubble-free viscous solution is obtained.
- Casting: Secure a release liner onto a flat surface. Set a film applicator (casting knife) to a predetermined gap height (e.g., 250-500 µm) to control the patch thickness. Pour the viscous

© 2026 BenchChem. All rights reserved.

solution onto the release liner in front of the applicator and draw it down at a constant speed to create a uniform wet film.

- Drying: Carefully place the cast film in a convection oven at a controlled temperature (e.g., 50°C) for a specified time (e.g., 30-60 minutes) to evaporate the solvent. The final drying time should be optimized to ensure residual solvent levels are within acceptable limits as per ICH guidelines.

- Lamination: Once dry, carefully laminate the exposed surface of the drug-in-adhesive matrix with the backing layer, avoiding air entrapment.

- Finishing: Use a calibrated die-cutter to punch out patches of the desired surface area. Store the finished patches in sealed aluminum pouches.

Table: Example Formulations

This table provides a starting point for experimentation. The concentrations should be optimized based on the specific API and desired performance characteristics.

Component	Formulation F1 (Control)	Formulation F2	Formulation F3	Formulation F4
API	2% w/w	2% w/w	2% w/w	2% w/w
Acrylic Adhesive (Solid content)	93% w/w	90% w/w	88% w/w	83% w/w
Hexadecyl 2-ethylhexanoate	0% w/w	3% w/w	5% w/w	10% w/w
Plasticizer (e.g., PEG 400)	5% w/w	5% w/w	5% w/w	5% w/w
Total Solids	100% w/w	100% w/w	100% w/w	100% w/w

Characterization and Performance Evaluation

Rigorous testing is required to ensure the patch is safe, effective, and of high quality, in line with FDA and EMA guidelines.[9][17][18]

© 2026 BenchChem. All rights reserved.

Protocol 3: Physicochemical Characterization

Objective: To evaluate the basic physical properties and uniformity of the manufactured patches.

- Weight Uniformity: Weigh 10 individual patches and calculate the average weight and standard deviation.
- Thickness: Measure the thickness of 10 patches at multiple points using a digital micrometer.[19]
- Drug Content Uniformity: Cut a known area of the patch, dissolve it in a suitable solvent (e.g., phosphate buffer pH 7.4), and quantify the API content using a validated HPLC method.[13] The results should meet pharmacopeial standards for content uniformity.
- Moisture Content: Weigh a patch, place it in a desiccator containing a desiccant like fused calcium chloride, and reweigh it periodically until a constant weight is achieved. The percentage of weight loss is the moisture content.

Protocol 4: Adhesion Performance Testing

Adhesion is a critical quality attribute that ensures the patch remains affixed to the skin for the intended duration of use.[13][20] Standardized tests are used to quantify adhesive properties.[21][22]

© 2026 BenchChem. All rights reserved.

Test	Objective	Brief Methodology
Peel Adhesion (180°)	Measures the force required to remove the patch from a standard surface (e.g., stainless steel) or skin.	Apply the patch to the substrate. After a set dwell time, peel the patch off at a 180° angle at a constant speed using a tensile tester. The force required is recorded.[21][23]
Tack Test (Probe Tack)	Measures the initial "stickiness" or bonding ability of the adhesive upon light contact.	A probe of a specified material and size is brought into contact with the adhesive surface for a short duration and then withdrawn. The force required to break the bond is the tack value.[21]
Shear Adhesion	Measures the cohesive strength of the adhesive and its ability to resist sliding forces.	Apply a standard area of the patch to a vertical stainless steel plate. Attach a standard weight (e.g., 1 kg) to the bottom of the patch. Measure the time it takes for the patch to slide a certain distance or fall off.[21]

Protocol 5: In Vitro Drug Release Testing (IVRT)

Objective: To determine the rate of drug release from the patch into a dissolution medium. This is a critical quality control test.[24][25]

Apparatus: USP Apparatus 5 (Paddle over Disk).[17][26]

Procedure:

- Medium: Prepare a suitable dissolution medium (e.g., phosphate buffer pH 7.4) and de-gas it. Maintain the temperature at 32 ± 0.5°C to simulate skin surface temperature.

© 2026 BenchChem. All rights reserved.

- Sample Preparation: Secure the patch onto a disk assembly with the release liner removed, ensuring the drug-releasing surface is exposed.
- Test Execution: Place the disk assembly at the bottom of the dissolution vessel. Lower the paddle to a specified distance (e.g., 25 mm) from the patch surface and begin rotation at a set speed (e.g., 50 RPM).
- Sampling: Withdraw aliquots of the medium at predetermined time points (e.g., 1, 2, 4, 6, 8, 12, 24 hours), replacing the withdrawn volume with fresh medium.
- Analysis: Analyze the drug concentration in the samples using a validated HPLC or UV-Vis spectrophotometry method.
- Data Analysis: Plot the cumulative amount of drug released per unit area (µg/cm²) against time.

Diagram: Franz Diffusion Cell Setup

Caption: Schematic of an Ex Vivo Skin Permeation Study using a Franz Cell.

Protocol 6: Ex Vivo Skin Permeation Testing (IVPT)

Objective: To measure the permeation of the API through an excised skin membrane, providing a closer approximation of in vivo performance.[27]

Apparatus: Franz Diffusion Cell.[28][29]

Procedure:

- Skin Preparation: Use full-thickness abdominal skin from a suitable animal model (e.g., pig) or human cadaver skin. Carefully remove subcutaneous fat and hair.
- Cell Assembly: Mount the skin section on the Franz diffusion cell between the donor and receptor chambers, with the stratum corneum side facing the donor chamber.[30]
- Receptor Fluid: Fill the receptor chamber with a suitable receptor fluid (e.g., PBS pH 7.4, potentially with a solubility enhancer like Tween 80 if the API is poorly water-soluble) and

© 2026 BenchChem. All rights reserved.

ensure no air bubbles are trapped beneath the skin. The fluid should be continuously stirred and maintained at 32°C or 37°C via a water jacket.

- Patch Application: Cut the transdermal patch to fit the donor chamber's orifice and apply it to the skin surface.
- Sampling: At predetermined intervals over 24-72 hours, withdraw the entire receptor fluid from the sampling port and immediately replace it with fresh, pre-warmed fluid.
- Analysis: Analyze the drug concentration in the collected samples using a validated and sensitive analytical method (e.g., HPLC-MS/MS or HPLC-UV).
- Data Analysis: Calculate the cumulative amount of drug permeated per unit area (Q, in µg/cm²) and plot it against time. The steady-state flux (Jss, in µg/cm²/h) can be determined from the slope of the linear portion of this plot.

Data Interpretation & Troubleshooting

- Correlation: Compare the results across formulations. An increase in the concentration of **Hexadecyl 2-ethylhexanoate** (e.g., from F2 to F4) is expected to increase the in vitro release rate and, more significantly, the ex vivo permeation flux. However, a plateau may be reached where further addition of the enhancer does not improve permeation.
- Adhesion vs. Permeation: Be aware of the trade-off between enhancer concentration and adhesion. High levels of liquid excipients like **Hexadecyl 2-ethylhexanoate** can sometimes plasticize the adhesive too much, reducing its shear strength and potentially causing "cold flow" or leaving residue on the skin. Adhesion test results must be carefully correlated with formulation changes.
- Crystallization: The enhancer increases the solubility of the drug in the matrix. However, on storage, temperature fluctuations can sometimes lead to drug crystallization on the patch surface, which would severely impact performance. Stability studies under accelerated conditions (e.g., 40°C/75% RH) are essential to detect such issues.[15]

Conclusion

© 2026 BenchChem. All rights reserved.

Hexadecyl 2-ethylhexanoate presents a viable and promising option as a penetration enhancer in transdermal patch formulations. Its dual role as a skin emollient and a lipophilic solvent allows it to effectively modulate the skin barrier and facilitate drug transport. A successful formulation, however, is not merely about adding an enhancer. It requires a systematic, data-driven approach encompassing meticulous pre-formulation studies, rational design of the patch matrix, and a comprehensive suite of characterization tests that evaluate everything from adhesion to skin permeation. By following the protocols and principles outlined in this guide, researchers can effectively harness the potential of **Hexadecyl 2-ethylhexanoate** to develop safe, stable, and efficacious transdermal drug delivery systems.

References

- Patel, D., et al. (2011). Formulation and evaluation of transdermal patches and to study permeation enhancement effect of eugenol. International Journal of Drug Development and Research, 3(2), 204-213. [Link not available]
- European Medicines Agency (EMA). (2014). Guideline on the quality of Transdermal Patches. EMA/CHMP/QWP/608924/2014. [Link]
- U.S. Food and Drug Administration (FDA). (2019). Transdermal and Topical Delivery Systems - Product Development and Quality Considerations Guidance for Industry. [Link]
- Fortuny, M. (n.d.). Evaluation of the Adhesion of a Transdermal Patch: Pros & Cons of Proposed Methods. Soricimed Biopharma. [Link]
- Kumar, A., et al. (2015). Formulation and Evaluation of Transdermal Drug Delivery System Containing Lornoxicam. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 6(2), 163-174. [https://www.rjpbcs.com/pdf/2015_6(2)/[6].pdf]([Link]6].pdf)
- de Oliveira, G. A., et al. (2016). Ex vivo Skin Permeation Evaluation of An Innovative Transdermal Vehicle Using Nimesulide and Piroxicam as Model Drugs. Current Drug Delivery, 13(8), 1275-1282. [Link]
- National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 160018113, **hexadecyl 2-ethylhexanoate**. [Link]
- United States Pharmacopeia (USP). (2009). Pharmacopeial Forum, 35(3). [Link]

© 2026 BenchChem. All rights reserved.

- Nagy, B., et al. (2024). Formulation and Evaluation of Transdermal Patches Containing BGP-15. Pharmaceutics, 16(1), 27. [Link]
- Haque, T., & Talukder, M. M. U. (2018). Chemical Enhancer: A Simplistic Way to Modulate Barrier Function of the Stratum Corneum. Advanced Pharmaceutical Bulletin, 8(2), 169–179. [Link]
- U.S. Food and Drug Administration (FDA). (2020). Transdermal and Topical Delivery Systems - Product Development and Quality Considerations. [Link]
- Alkilani, A. Z., et al. (2023). Formulation and Development of Transdermal Patches. GSC Biological and Pharmaceutical Sciences, 24(02), 173–187. [Link]
- Nyavanandi, D., et al. (2020). Complex Drug Delivery Systems: Controlling Transdermal Permeation Rates with Multiple Active Pharmaceutical Ingredients. AAPS PharmSciTech, 21(5), 154. [Link]
- European Medicines Agency (EMA). (n.d.). Guideline on quality of transdermal patches. [Link]
- Alkilani, A. Z., et al. (2023). Formulation and Development of Transdermal Patches. GSC Online Press. [Link]
- CD Formulation. (n.d.). Transdermal Formulation Adhesion Testing. [Link]
- ResearchGate. (n.d.). Ex vivo permeation test using Franz diffusion cells. [Link]
- Songkro, S. (2009). An overview of skin penetration enhancers: penetration enhancing activity, skin irritation potential and mechanism of action. Songklanakarin Journal of Science and Technology, 31(3), 299-321. [Link]
- Zheng, Y., et al. (2015). A New Drug Release Method in Early Development of Transdermal Drug Delivery Systems. Journal of Analytical & Pharmaceutical Research, 1(2). [Link]
- Songkro, S. (2009). An Overview of skin penetration enhancers: Penetration enhancing activity, skin irritation potential and mechanism of action. ResearchGate. [Link]

© 2026 BenchChem. All rights reserved.

- Mohammed, Y., et al. (2021). In Vitro Drug Release and Ex Vivo Dermal Drug Permeation Studies of Selected Commercial Benzoyl Peroxide Topical Formulations: Correlation Between Human and Porcine Skin Models. Molecular Pharmaceutics, 18(3), 1234–1246. [Link]
- Copley, T. (2016). Optimising In Vitro Testing for Transdermal and Topical Drug Products. ONdrugDelivery Magazine, (65), 26-30. [Link]
- Ginting, E. Y., et al. (2022). Formulation and evaluation of transdermal patches of leaf ethanol extract Lantana Camara Linn with ethyl cellulose-poly vinyl. Journal of Medical and Pharmaceutical Sciences, 2(3). [Link]
- Sharma, G., et al. (2021). Enhancement strategies for transdermal drug delivery systems: current trends and applications. Journal of the Indian Institute of Science, 101(1), 15–43. [Link]
- U.S. Food and Drug Administration (FDA). (2021). Assessment of Adhesion for Topical and Transdermal Systems Submitted in New Drug Applications. [Link]
- Sravani, B., et al. (2016). Formulation & Evaluation of Transdermal Patch of Acetohexamide. World Journal of Pharmacy and Pharmaceutical Sciences, 5(6), 1845-1856. [Link]
- Nagy, B., et al. (2024). Formulation and Evaluation of Transdermal Patches Containing BGP-15. MDPI. [Link]
- Sharma, N., et al. (2011). Review Article - Formulation and Evaluation Aspects of Transdermal Drug Delivery System. International Journal of Pharmaceutical Sciences Review and Research, 6(2), 83-90. [Link]
- Tiwari, S., et al. (2023). Franz diffusion cell and its implication in skin permeation studies. Journal of Drug Delivery and Therapeutics, 13(4), 134-142. [Link]
- Minghetti, P., et al. (2003). Measuring Adhesive Performance in Transdermal Delivery Systems. AAPS PharmSciTech, 4(4), E59. [Link]
- AdhexPharma. (n.d.). Overview of FDA guidelines for transdermal patches in the US. [Link]

© 2026 BenchChem. All rights reserved.

- Medical Engineering Technologies. (n.d.). Transdermal Patch Testing. [Link]
- LookChem. (n.d.). Cas 59130-69-7, **HEXADECYL 2-ETHYLHEXANOATE**. [Link]
- Dvořáková, L., et al. (2011). Investigating the activity of 2-substituted alkyl-6-(2,5-dioxopyrrolidin-1-yl)hexanoates as skin penetration enhancers. Bioorganic & Medicinal Chemistry, 19(1), 321-329. [Link]
- Lautenschläger, H. (2007). Penetration enhancement – molecular mechanisms in the skin. Dermaviduals. [Link]
- Funari, A., et al. (2020). A New Approach to Ex Vivo Permeation Studies in In-Situ Film-Forming Systems. AAPS PharmSciTech, 21(7), 253. [Link]
- Matar, K., & Buckley, K. (2022). The role of excipients in promoting topical and transdermal delivery: Current limitations and future perspectives. Frontiers in Drug Delivery, 2. [Link]
- Algahtani, M. S., et al. (2023). Formulation and Characterization of Ethyl Cellulose-Based Patches Containing Curcumin-Chitosan Nanoparticles for the Possible Management of Inflammation via Skin Delivery. Molecules, 28(5), 2399. [Link]
- Am-Tek. (n.d.). Peel Adhesion Strength Validation in Transdermal Patches Manufacturing. [Link]
- The Good Scents Company. (n.d.). cetyl ethylhexanoate. [Link]
- Johnson, W., Jr., et al. (2013). Amended Safety Assessment of Alkyl Ethylhexanoates as Used in Cosmetics. International Journal of Toxicology, 32(1_suppl), 57S-69S. [Link]
- Ataman Kimya. (n.d.). CETEARYL (2-) ETHYLHEXANOATE. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. researchgate.net [researchgate.net]
- 2. gsconlinepress.com [gsconlinepress.com]
- 3. Chemical Enhancer: A Simplistic Way to Modulate Barrier Function of the Stratum Corneum - PMC [pmc.ncbi.nlm.nih.gov]
- 4. thaiscience.info [thaiscience.info]
- 5. japsonline.com [japsonline.com]
- 6. researchgate.net [researchgate.net]
- 7. Cas 59130-69-7,HEXADECYL 2-ETHYLHEXANOATE | lookchem [lookchem.com]
- 8. cir-safety.org [cir-safety.org]
- 9. ema.europa.eu [ema.europa.eu]
- 10. Transdermal and Topical Delivery Systems - Product Development and Quality Considerations | FDA [fda.gov]
- 11. cetyl ethylhexanoate, 59130-69-7 [thegoodscentscompany.com]
- 12. rjpbcs.com [rjpbcs.com]
- 13. adhexpharma.com [adhexpharma.com]
- 14. globalresearchonline.net [globalresearchonline.net]
- 15. Complex Drug Delivery Systems: Controlling Transdermal Permeation Rates with Multiple Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
- 16. mdpi.com [mdpi.com]
- 17. fda.gov [fda.gov]
- 18. Quality of transdermal patches - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
- 19. wjarr.com [wjarr.com]
- 20. amarintech.com [amarintech.com]
- 21. formulationbio.com [formulationbio.com]
- 22. researchgate.net [researchgate.net]
- 23. Peel Adhesion Strength Validation in Transdermal Patches Manufacturing – Pharma Validation [pharmavalidation.in]

© 2026 BenchChem. All rights reserved.

- 24. A New Drug Release Method in Early Development of Transdermal Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
- 25. ondrugdelivery.com [ondrugdelivery.com]
- 26. uspnf.com [uspnf.com]
- 27. Ex vivo Skin Permeation Evaluation of An Innovative Transdermal Vehicle Using Nimesulide and Piroxicam as Model Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 28. researchgate.net [researchgate.net]
- 29. tandfonline.com [tandfonline.com]
- 30. pubs.acs.org [pubs.acs.org]

- To cite this document: BenchChem. [Application Notes & Protocols: Utilizing Hexadecyl 2-ethylhexanoate in Transdermal Patch Formulations]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1584078/docs#application-notes-protocols-utilizing-hexadecyl-2-ethylhexanoate-in-transdermal-patch-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.